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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloroethane-d2

Cat. No.: B1582424 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,1,2,2-Tetrachloroethane-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling precautions for 1,1,2,2-
Tetrachloroethane-d2 (CAS No. 33685-54-0), a deuterated solvent commonly employed in

Nuclear Magnetic Resonance (NMR) spectroscopy and as an intermediate in chemical

synthesis. Due to its significant health hazards, strict adherence to safety protocols is

imperative.

Hazard Identification and Classification
1,1,2,2-Tetrachloroethane-d2 is classified as a highly toxic substance. It is fatal if it comes into

contact with the skin or is inhaled.[1][2][3] Ingestion of this substance is also highly toxic.[4] It is

categorized as a possible human carcinogen (IARC Group 2B) and is toxic to aquatic life with

long-lasting effects.[1][4]

GHS Hazard Statements:

H310: Fatal in contact with skin.[1]

H330: Fatal if inhaled.[1]

H411: Toxic to aquatic life with long lasting effects.[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,1,2,2-Tetrachloroethane-d2 is

presented in the table below.

Property Value

Chemical Formula C₂D₂Cl₄[5]

Molecular Weight 169.86 g/mol

Appearance Colorless liquid[4]

Odor Chloroform-like[6]

Boiling Point 145-146 °C at 737 mmHg

Melting Point -44 °C[6]

Density 1.62 g/mL at 25 °C

Solubility

Slightly soluble in water. Soluble in ether,

chloroform, ethanol, and other organic solvents.

[7]

Vapor Pressure 5 mmHg at 20 °C[6]

Refractive Index n20/D 1.493

Occupational Exposure Limits
Adherence to established occupational exposure limits is crucial to minimize health risks.

Regulatory Body Exposure Limit

OSHA PEL (8-hour TWA) 5 ppm[4]

NIOSH REL (10-hour TWA) 1 ppm[4]

ACGIH TLV (8-hour TWA) 1 ppm[4]
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4.1. Engineering Controls

All work with 1,1,2,2-Tetrachloroethane-d2 must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

4.2. Personal Protective Equipment (PPE)

Hand Protection: Wear suitable chemical-resistant gloves (e.g., Viton®, Barrier®) at all times.

Check for leaks and impermeability before use.[3]

Eye and Face Protection: Use safety glasses with side shields or chemical goggles. A face

shield is required when there is a splash hazard.[4][5]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For tasks with

a higher risk of exposure, chemical-resistant aprons or full-body suits may be necessary.[4]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved full-face respirator with appropriate cartridges (e.g., type

ABEK) or a self-contained breathing apparatus (SCBA).[4][5]

4.3. General Hygiene Practices

Avoid all personal contact, including inhalation of vapors.[8]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[8]

Wash hands thoroughly with soap and water after handling and before breaks.[4]

Remove contaminated clothing immediately and launder it separately before reuse.[8]

4.4. Storage

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, strong bases, and certain metals.[2][8]
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Keep containers tightly closed and properly labeled.[4]

Store in a locked cabinet or other secure area to restrict access.[3]

Protect from light and moisture.[4]

Experimental Workflow: Preparation of an NMR
Sample
The following diagram illustrates a safe workflow for preparing an NMR sample using 1,1,2,2-
Tetrachloroethane-d2.
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Workflow for Safe NMR Sample Preparation with 1,1,2,2-Tetrachloroethane-d2

Preparation Phase

Solvent Handling Phase

Cleanup and Disposal Phase

Verify Fume Hood Functionality

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Gather Materials:
- Sample

- 1,1,2,2-Tetrachloroethane-d2
- NMR Tube & Cap

- Pipettes

Work Inside Chemical Fume Hood

Carefully Open Solvent Container

Dissolve Weighed Sample in
 a Minimal Amount of Solvent

Transfer Solution to NMR Tube
Using a Clean Pipette

Cap NMR Tube Securely

Tightly Seal Solvent Container

Dispose of Pipettes and any
Contaminated Materials in

Designated Hazardous Waste

Clean Work Area Thoroughly

Remove and Dispose of Gloves Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe workflow for NMR sample preparation.
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Emergency Procedures
6.1. First-Aid Measures

Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

large amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[9]

6.2. Accidental Release Measures

Minor Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.[4]

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed

container for hazardous waste disposal.[8]

Major Spills: Evacuate the area immediately and call for emergency response. Prevent the

spill from entering drains or waterways.[1]

6.3. Fire-Fighting Measures

1,1,2,2-Tetrachloroethane-d2 is not combustible.[8]

In case of a fire in the surrounding area, use extinguishing media appropriate for the fire,

such as dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam.[10]

Firefighters should wear full protective clothing and a self-contained breathing apparatus

(SCBA).[10]

Hazardous decomposition products, including hydrogen chloride gas and carbon oxides,

may be produced in a fire.[4]
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Disposal Considerations
Dispose of 1,1,2,2-Tetrachloroethane-d2 and any contaminated materials as hazardous waste

in accordance with all applicable federal, state, and local regulations. Do not allow the chemical

to enter drains or the environment.[1]

Toxicological Information
Routes of Exposure: Inhalation, skin absorption, ingestion, and eye contact.[6]

Acute Effects: Exposure can cause irritation to the skin, eyes, nose, and throat.[6] It may

lead to central nervous system depression, with symptoms including headache, dizziness,

nausea, and vomiting.[4] High exposure can cause severe liver and kidney damage.[6]

Chronic Effects: Long-term exposure may result in significant liver and kidney damage and

neurological effects.[6]

Carcinogenicity: Classified as an IARC Group 2B carcinogen, indicating it is possibly

carcinogenic to humans.[4]

This technical guide is intended to provide essential safety information. Always consult the

most current Safety Data Sheet (SDS) from your supplier before working with 1,1,2,2-
Tetrachloroethane-d2 and ensure you are fully trained in its safe handling and emergency

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. cdhfinechemical.com [cdhfinechemical.com]

6. nj.gov [nj.gov]

7. 1,1,2,2-TETRACHLOROETHANE-D2 | 33685-54-0 [chemicalbook.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

9. 1,1,2,2-TETRACHLOROETHANE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

10. carlroth.com [carlroth.com]

To cite this document: BenchChem. [1,1,2,2-Tetrachloroethane-d2 safety data sheet and
handling precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582424#1-1-2-2-tetrachloroethane-d2-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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